Cas no 2680751-99-7 (benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate)

• Product Name: benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate
• CAS No: 2680751-99-7
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5633663
• PubChem ID: 165920990
• Update Time: 2025-06-14

benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-cyano-5-(propan-2-yl)pyridin-2-yl]carbamate
• 2680751-99-7
• EN300-28289315
• benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate

• Inchi： 1S/C17H17N3O2/c1-12(2)15-8-14(9-18)16(19-10-15)20-17(21)22-11-13-6-4-3-5-7-13/h3-8,10,12H,11H2,1-2H3,(H,19,20,21)
• InChI Key： AWNFBHBHYBIETA-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=C(C=N1)C(C)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate

Comprehensive Overview of Benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate (CAS No. 2680751-99-7)

The compound benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate (CAS No. 2680751-99-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with a cyano group and an isopropyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate is its versatility. The presence of the carbamate functional group allows for further derivatization, enabling chemists to tailor the molecule for specific biological targets. This adaptability is crucial in modern medicinal chemistry, where the demand for highly selective and potent compounds is on the rise. Additionally, the cyano group enhances the molecule's reactivity, facilitating its use in cross-coupling reactions and other synthetic transformations.

In the context of current trends, benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate aligns with the increasing focus on small molecule therapeutics and precision medicine. As the pharmaceutical industry shifts towards personalized treatments, compounds like this one offer a promising avenue for developing targeted therapies. Its potential role in addressing drug-resistant infections and chronic diseases is particularly noteworthy, given the global health challenges posed by antimicrobial resistance and aging populations.

From a synthetic perspective, the preparation of benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate involves multi-step organic reactions, often starting from readily available pyridine derivatives. The optimization of these synthetic routes is a hot topic in academic and industrial research, as it directly impacts the scalability and cost-effectiveness of the compound. Recent advancements in catalysis and green chemistry have further improved the efficiency of its production, reducing waste and energy consumption.

The compound's physicochemical properties, such as its solubility, stability, and bioavailability, are also critical factors in its applications. These attributes are frequently studied to ensure compatibility with various formulation strategies, whether for oral, topical, or injectable delivery systems. The ability to fine-tune these properties through structural modifications underscores the importance of benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate in modern drug development.

In summary, benzyl N-3-cyano-5-(propan-2-yl)pyridin-2-ylcarbamate (CAS No. 2680751-99-7) represents a compelling example of how innovative chemical design can address contemporary challenges in healthcare and agriculture. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, position it as a key player in the future of bioactive compound research. As scientists continue to unravel its potential, this compound is poised to make significant contributions to the fields of medicinal chemistry and materials science.